N-butyl-N-nitrosoaniline
Overview
Description
N-butyl-N-nitrosoaniline (NBNA) is an organic compound belonging to the nitrosoanilines family. It is a yellow-orange solid that is soluble in water and organic solvents. NBNA is used in a variety of scientific applications, including synthetic chemistry, biochemical research, and drug development. NBNA has been studied extensively in recent years due to its unique properties and potential uses.
Scientific Research Applications
N-butyl-N-nitrosoaniline has a wide range of scientific research applications. It can be used as a reagent in organic synthesis, as a catalyst in biochemical research, and as a drug development tool. In addition, this compound has been used as a model compound to study the mechanism of action of nitrosoanilines. It has also been used to study the biochemical and physiological effects of nitrosoanilines.
Mechanism of Action
N-butyl-N-nitrosoaniline acts as an alkylating agent, which means it can bind to and modify proteins, DNA, and other molecules. The exact mechanism of action is not fully understood, but it is believed to involve the formation of a nitrosoaniline adduct with the target molecule. This adduct can then be further modified by other molecules, resulting in the desired effect.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been found to have a wide range of effects, including the inhibition of enzymes, the modulation of gene expression, and the inhibition of cell proliferation. In addition, this compound has been found to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
N-butyl-N-nitrosoaniline is a useful reagent for laboratory experiments due to its low cost and ease of synthesis. However, there are some limitations to its use. For example, this compound is highly water-soluble and can be easily degraded by air and light. In addition, it is toxic and should be handled with care.
Future Directions
There are many potential future directions for N-butyl-N-nitrosoaniline research. For example, further research could be conducted into the mechanism of action of this compound and the biochemical and physiological effects of nitrosoanilines. In addition, further research could be conducted into the development of new synthetic methods for this compound and the use of this compound in drug development. Finally, further research could be conducted into the potential applications of this compound in other fields, such as agriculture and food science.
Synthesis Methods
N-butyl-N-nitrosoaniline can be synthesized from nitrobenzene and butylamine in the presence of an acid catalyst. The reaction proceeds through a series of steps, resulting in the formation of the nitrosoaniline. The reaction is generally conducted in aqueous solution, with the acid catalyst being added to the reaction mixture. The reaction is usually conducted at a temperature of around 80°C, and the reaction time can vary depending on the desired yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-butyl-N-nitrosoaniline can be achieved through the nitrosation of N-butylaniline.", "Starting Materials": [ "N-butylaniline", "Nitrosating agent (e.g. sodium nitrite, nitrous acid)" ], "Reaction": [ "N-butylaniline is dissolved in an appropriate solvent (e.g. acetic acid, ethanol) and cooled to a temperature below 10°C.", "A solution of the nitrosating agent in water or a water-miscible solvent (e.g. ethanol) is added dropwise to the N-butylaniline solution with stirring.", "The reaction mixture is stirred for a period of time (e.g. 1-2 hours) at a temperature below 10°C to allow for complete nitrosation.", "The reaction is quenched by the addition of a reducing agent (e.g. sodium sulfite, ascorbic acid) to destroy any excess nitrosating agent.", "The product, N-butyl-N-nitrosoaniline, is isolated by filtration or extraction and purified by recrystallization or chromatography." ] } | |
CAS RN |
25413-69-8 |
Molecular Formula |
C10H14N2O |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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